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Compound of Interest

Compound Name: Benzo[c]phenanthren-6-ol

Cat. No.: B15480475

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct safety and handling data for crystalline Benzo[c]phenanthren-6-ol is
limited. The following application notes and protocols are based on information available for the
parent compound, Benzo[c]phenanthrene, and its other isomers. Benzo[c]phenanthrene is
classified as a polycyclic aromatic hydrocarbon (PAH) and is considered to be a potential
carcinogen and mutagen.[1][2][3] Therefore, extreme caution should be exercised when
handling Benzo[c]phenanthren-6-ol. All procedures should be performed in a designated
area, within a certified chemical fume hood, and with appropriate personal protective
equipment.

Quantitative Data Summary

The following tables summarize the available quantitative data for Benzo[c]phenanthrene and
its hydroxylated isomers. This data should be used as a reference, keeping in mind that the
properties of Benzo[c]phenanthren-6-ol may vary.

Table 1: Physical and Chemical Properties
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5 ) Benzo[c]phena Benzo[c]phena Benzo[c]phena Benzo[c]phena
roper
S nthrene nthren-2-ol nthren-3-ol nthren-6-ol
Molecular
CisH12[2][4] Ci1sH120 C1sH120[5] Ci1s8H120
Formula
) 228.29 g/mol [2]
Molecular Weight ] 244.29 g/mol 244.3 g/mol [5] 244.29 g/mol
Appearance White solid[2] - - -
Melting Point 68 °C[2][4] - - -
N , 436.7 °C @ 760
Boiling Point - - -
mmHg[2]
Soluble in
nonpolar organic
Solubility solvents. - - -
Insoluble in
water.[2]
Density 1.19 g/cm3[2] - - -

Table 2: Hazard Identification and Safety Information for Benzo[c]phenanthrene
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Hazard Class

GHS Pictogram

Hazard Statement

Precautionary
Statement

H302, H312, H332:

P261, P270, P280,

Acute Toxicity (Oral, GHSO07: Exclamation Harmful if swallowed, P301+P312,
Dermal, Inhalation) mark in contact with skin, or  P302+P352,
if inhaled.[2] P304+P340[2]
) o GHSO07: Exclamation H315: Causes skin P264, P280,
Skin Irritation S
mark irritation.[2] P332+P313[2]
o GHSO07: Exclamation H319: Causes serious  P280,
Eye Irritation o
mark eye irritation.[2] P305+P351+P338[2]
) o GHSO07: Exclamation H335: May cause P261, P271,
Respiratory Irritation ) o
mark respiratory irritation.[2]  P304+P340, P312[2]
H341: Suspected of
Germ Cell GHSO08: Health ) ) P201, P202, P281,
o causing genetic
Mutagenicity hazard P308+P313[2]
defects.[2]
) o GHSO08: Health H351: Suspected of P201, P202, P281,
Carcinogenicity ]
hazard causing cancer.[2] P308+P313[2]

Experimental Protocols

Personal Protective Equipment (PPE)

Due to the suspected carcinogenic and mutagenic properties of Benzo[c]phenanthrene and its

derivatives, the following PPE is mandatory when handling crystalline Benzo[c]phenanthren-

6-ol:

Eye Protection: Chemical safety goggles.

Lab Coat: A dedicated lab coat, preferably disposable.

Gloves: Nitrile or other chemically resistant gloves. Double gloving is recommended.

Respiratory Protection: A NIOSH-approved respirator with appropriate cartridges for organic

vapors and particulates should be used, especially when handling the powder outside of a
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fume hood or in case of a spill.

Weighing and Handling Crystalline
Benzo[c]phenanthren-6-ol

e Preparation:
o Ensure all work is performed in a certified chemical fume hood.
o Designate a specific area within the fume hood for handling this compound.
o Cover the work surface with absorbent, disposable bench paper.
e Weighing:
o Use an analytical balance with a draft shield.

o Carefully transfer the desired amount of crystalline Benzo[c]phenanthren-6-ol from the
storage vial to a pre-tared weighing vessel using a clean spatula.

o Avoid generating dust. If any dust is generated, gently wipe the area with a damp cloth,
which should then be disposed of as hazardous waste.

o Close the storage vial tightly immediately after use.
¢ Cleanup:

o Decontaminate the spatula and any other reusable equipment with an appropriate solvent
(e.g., acetone) followed by soap and water. The solvent wash should be collected as
hazardous waste.

o Dispose of all contaminated disposable materials (bench paper, gloves, wipes) in a
designated hazardous waste container.

Preparation of a Stock Solution

» Solvent Selection: Based on the properties of the parent compound, nonpolar organic
solvents are likely suitable.[2] Common solvents for PAHs include toluene, dichloromethane,
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and dimethyl sulfoxide (DMSO). The choice of solvent will depend on the specific
experimental requirements.

e Procedure:

o In the chemical fume hood, add the weighed crystalline Benzo[c]phenanthren-6-ol to a
clean, dry volumetric flask.

o Add a small amount of the chosen solvent to the flask and gently swirl to dissolve the
compound. Sonication may be used to aid dissolution if necessary.

o Once dissolved, add the solvent to the flask up to the calibration mark.
o Cap the flask and invert several times to ensure a homogenous solution.

o Label the flask clearly with the compound name, concentration, solvent, and date of
preparation.

Storage of Crystalline Benzo[c]phenanthren-6-ol and
Stock Solutions

o Crystalline Solid:

[¢]

Store in a tightly sealed, clearly labeled container.

o

Keep in a cool, dry, and dark place. A refrigerator (2-8°C) is recommended for long-term
storage.[1]

o

Store away from oxidizing agents.

o

The storage area should be in a designated, restricted-access location.
e Stock Solutions:

o Store in a tightly sealed, clearly labeled amber glass vial or a vial wrapped in aluminum foil
to protect from light.

o Store at a low temperature (e.g., -20°C) to minimize solvent evaporation and degradation.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15480475?utm_src=pdf-body
https://www.benchchem.com/product/b15480475?utm_src=pdf-body
https://www.biosynth.com/p/FB18203/195-19-7-benzocphenanthrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o The storage location should be a designated freezer or refrigerator within a controlled
laboratory area.

Waste Disposal

 All solid waste contaminated with Benzo[c]phenanthren-6-ol (e.g., gloves, wipes, weighing
paper) must be collected in a dedicated, sealed hazardous waste container.

 All liquid waste (e.g., solvent washes, unused solutions) must be collected in a dedicated,
sealed hazardous waste container for organic solvents.

o Follow all institutional and local regulations for the disposal of carcinogenic and mutagenic
chemical waste.

Visualizations
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Compound Form?

Crystalline Solid

Store in tightly sealed container. Store in tightly sealed amber vial.

Keep in a cool, dry, dark place (2-8°C). Protect from light.
Away from oxidizing agents. Store at low temperature (-20°C).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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